Cas no 1416313-50-2 (2-(4-methoxyphenyl)-2-azabicyclo[2.2.2]octan-5-one)
2-(4-methoxyphenyl)-2-azabicyclo[2.2.2]octan-5-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-methoxyphenyl)-2-azabicyclo[2.2.2]octan-5-one
- 2-(4-METH0XYPHENYL)-2- AZABICYCL0[2. 2. 2]OCTAN-5-ONE
-
- Inchi: 1S/C14H17NO2/c1-17-13-6-4-11(5-7-13)15-9-10-2-3-12(15)8-14(10)16/h4-7,10,12H,2-3,8-9H2,1H3
- InChI Key: AGJGSCBGSBTCAT-UHFFFAOYSA-N
- SMILES: C12CCC(C(=O)C1)CN2C1=CC=C(OC)C=C1
2-(4-methoxyphenyl)-2-azabicyclo[2.2.2]octan-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M227915-2.5mg |
2-(4-methoxyphenyl)-2-azabicyclo[2.2.2]octan-5-one |
1416313-50-2 | 2.5mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M227915-5mg |
2-(4-methoxyphenyl)-2-azabicyclo[2.2.2]octan-5-one |
1416313-50-2 | 5mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M227915-25mg |
2-(4-methoxyphenyl)-2-azabicyclo[2.2.2]octan-5-one |
1416313-50-2 | 25mg |
$ 365.00 | 2022-06-04 | ||
| Enamine | EN300-122634-0.05g |
2-(4-methoxyphenyl)-2-azabicyclo[2.2.2]octan-5-one |
1416313-50-2 | 95% | 0.05g |
$524.0 | 2023-02-15 | |
| Enamine | EN300-122634-0.1g |
2-(4-methoxyphenyl)-2-azabicyclo[2.2.2]octan-5-one |
1416313-50-2 | 95% | 0.1g |
$684.0 | 2023-02-15 | |
| Enamine | EN300-122634-0.25g |
2-(4-methoxyphenyl)-2-azabicyclo[2.2.2]octan-5-one |
1416313-50-2 | 95% | 0.25g |
$977.0 | 2023-02-15 | |
| Enamine | EN300-122634-0.5g |
2-(4-methoxyphenyl)-2-azabicyclo[2.2.2]octan-5-one |
1416313-50-2 | 95% | 0.5g |
$1539.0 | 2023-02-15 | |
| Enamine | EN300-122634-1.0g |
2-(4-methoxyphenyl)-2-azabicyclo[2.2.2]octan-5-one |
1416313-50-2 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-122634-2.5g |
2-(4-methoxyphenyl)-2-azabicyclo[2.2.2]octan-5-one |
1416313-50-2 | 95% | 2.5g |
$3865.0 | 2023-02-15 | |
| Enamine | EN300-122634-5.0g |
2-(4-methoxyphenyl)-2-azabicyclo[2.2.2]octan-5-one |
1416313-50-2 | 95% | 5.0g |
$5719.0 | 2023-02-15 |
2-(4-methoxyphenyl)-2-azabicyclo[2.2.2]octan-5-one Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2-(4-methoxyphenyl)-2-azabicyclo[2.2.2]octan-5-one
Professional Introduction to 2-(4-methoxyphenyl)-2-azabicyclo[2.2.2]octan-5-one (CAS No. 1416313-50-2)
2-(4-methoxyphenyl)-2-azabicyclo[2.2.2]octan-5-one is a structurally unique compound belonging to the class of azabicycloalkanones, characterized by its fused bicyclic framework and an aromatic substituent at the 4-position of the methoxy group. This compound has garnered significant attention in the field of medicinal chemistry due to its intriguing pharmacophoric features, which have been explored in various preclinical and clinical studies for its potential therapeutic applications.
The molecular structure of 2-(4-methoxyphenyl)-2-azabicyclo[2.2.2]octan-5-one (CAS No. 1416313-50-2) consists of a bicyclic system with a nitrogen atom incorporated into the ring, forming an azabicycle. The presence of the azabicyclo[2.2.2]octane core imparts rigidity and spatial constraints to the molecule, which can be exploited to modulate binding interactions with biological targets. The aromatic 4-methoxyphenyl group serves as a key pharmacophore, contributing to hydrophobic interactions and electronic effects that influence the compound's biological activity.
In recent years, there has been growing interest in azabicycloalkanones as scaffolds for drug discovery due to their ability to mimic natural products and exhibit diverse biological activities. The bicyclo[2.2.2]octane motif is particularly noteworthy for its presence in several bioactive natural products, suggesting that derivatives of this scaffold may possess similar pharmacological properties. The incorporation of a nitrogen atom into the bicyclic system further enhances the potential for hydrogen bonding interactions, which are critical for target binding affinity.
One of the most compelling aspects of 2-(4-methoxyphenyl)-2-azabicyclo[2.2.2]octan-5-one is its versatility in medicinal chemistry applications. Researchers have leveraged this compound as a starting point for designing novel molecules with enhanced efficacy and selectivity. For instance, modifications at the 4-methoxyphenyl group or the azabicyclo[2.2.2]octane core have been explored to optimize interactions with specific biological targets, such as enzymes and receptors involved in disease pathways.
Recent studies have highlighted the potential of azabicycloalkanones as inhibitors of various enzymes implicated in inflammatory and neurodegenerative diseases. The rigid bicyclic structure of these compounds provides a scaffold that can be fine-tuned to achieve high affinity for target enzymes while minimizing off-target effects. In particular, derivatives of bicyclo[2.2.1]heptanones and related structures have shown promise in preclinical models for conditions such as pain management and neuroprotection.
The methoxyphenyl substituent in CAS No 1416313-50-2 plays a crucial role in modulating the compound's pharmacokinetic properties, including solubility and metabolic stability. This feature is particularly important for drug development, as it can influence bioavailability and therapeutic efficacy. Additionally, the methoxy group introduces electronic effects that can fine-tune interactions with biological targets, making it a valuable tool for structure-activity relationship (SAR) studies.
Advances in computational chemistry have enabled researchers to predict and rationalize the biological activity of complex molecules like (CAS No 1416313-50-1) more efficiently than ever before. Molecular modeling techniques have been employed to explore how structural modifications at the azabicyclo[3.1.0] core or the aromatic ring can enhance binding affinity and selectivity for specific biological targets. These computational approaches have complemented experimental efforts by providing insights into potential binding modes and interaction energies.
In clinical settings, compounds with structural similarities to (CAS No 1416313) have been investigated for their potential therapeutic benefits in treating conditions such as cancer, inflammation, and neurological disorders. Preclinical studies have demonstrated that certain derivatives exhibit inhibitory activity against key enzymes involved in disease progression while maintaining good safety profiles in animal models.
The synthesis of complex molecules like (CAS No 1416313) presents unique challenges due to their intricate stereochemistry and multiple functional groups requiring precise control during preparation. Advances in synthetic methodologies have made it possible to access these compounds more efficiently than before through multi-step organic transformations involving ring-closing metathesis, transition-metal-catalyzed reactions, or other innovative strategies.
The future direction of research on (CAS No 1416313) is likely to focus on expanding its therapeutic applications through structural optimization and drug formulation development efforts aimed at improving bioavailability while maintaining efficacy at lower doses where possible。
1416313-50-2 (2-(4-methoxyphenyl)-2-azabicyclo[2.2.2]octan-5-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)